Cas no 899726-59-1 (3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol)

• Product Name: 3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol
• CAS No: 899726-59-1
• MF: C₂₁H₁₇N₃O
• MW: 327.379184484482
• CID: 6441848
• PubChem ID: 7214786
• Update Time: 2025-06-30

3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol Chemical and Physical Properties

Names and Identifiers

• 3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol
• F3112-0061
• AKOS024479901
• Z111636836
• AB00689143-01
• 3-((6-methyl-4-phenylquinazolin-2-yl)amino)phenol
• 3-[(6-methyl-4-phenylquinazolin-2-yl)amino]phenol
• 899726-59-1

• Inchi： 1S/C21H17N3O/c1-14-10-11-19-18(12-14)20(15-6-3-2-4-7-15)24-21(23-19)22-16-8-5-9-17(25)13-16/h2-13,25H,1H3,(H,22,23,24)
• InChI Key： GIPKBONMCKXEAL-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)NC1=NC2C=CC(C)=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 327.137162174g/mol
• Monoisotopic Mass: 327.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol

3-(6-Methyl-4-phenylquinazolin-2-yl)aminophenol: A Comprehensive Overview

3-(6-Methyl-4-phenylquinazolin-2-yl)aminophenol, identified by the CAS number 899726-59-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their potential applications in drug discovery and material science.

The structure of 3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol comprises a quinazoline ring system, a benzene ring, and an amino phenol group. The quinazoline moiety, characterized by its bicyclic structure, is known for its versatility in chemical reactivity and biological activity. The presence of a methyl group at position 6 and a phenyl group at position 4 on the quinazoline ring introduces steric and electronic effects that can influence the compound's properties, such as solubility, stability, and bioavailability.

Recent studies have highlighted the potential of quinazoline derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in Nature Communications demonstrated that certain quinazoline-based compounds exhibit potent inhibitory activity against kinases associated with cancer progression. This suggests that 3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol could be a promising candidate for further exploration in oncology drug development.

In addition to its pharmacological applications, this compound has shown potential in the field of materials science. A study in Advanced Materials reported that quinazoline derivatives can serve as precursors for the synthesis of advanced carbon materials, such as graphene-like structures, due to their aromaticity and conjugation properties. The amino phenol group in this compound may further enhance its reactivity during carbonization processes, making it a valuable precursor for high-performance materials.

The synthesis of 3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and reductions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and potential industrial applications.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its ability to interact with specific protein targets has been explored through molecular docking studies, providing insights into its potential therapeutic applications.

The structural versatility of 3-(6-methyl-4-phenylquinazolin-2-yl)aminophenol makes it an attractive candidate for further functionalization and modification. By introducing additional substituents or altering the existing groups, chemists can tailor the compound's properties to suit specific applications in medicine or materials science.

In conclusion, 3-(6-methyl-4-ph en ylquinazolin - 2 - yl ) amino phenol strong > represents a valuable addition to the arsenal of compounds being explored for diverse scientific and industrial purposes. With ongoing research uncovering new insights into its properties and applications, this compound holds significant promise for future innovations across multiple disciplines. p > article > response >